Cas no 351009-32-0 (2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid)

2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid structure
351009-32-0 structure
Product Name:2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
CAS No:351009-32-0
MF:C20H18O2
MW:290.355725765228
CID:2847836
Update Time:2023-08-09

2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid
    • 4-(6-Phenyl-1,3,5-hexanetriene-1-yl)phenylacetic acid
    • Inchi: 1S/C20H18O2/c21-20(22)16-19-14-12-18(13-15-19)11-5-2-1-4-8-17-9-6-3-7-10-17/h1-15H,16H2,(H,21,22)/b2-1+,8-4+,11-5+
    • InChI Key: LOMWYEZODYXEIS-HOXLXQKJSA-N
    • SMILES: OC(CC1C=CC(/C=C/C=C/C=C/C2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 405
  • XLogP3: 5
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Melting Point: 200-201 °C
  • Solubility: DMF: soluble

2-[4-(6-Phenyl-1,3,5-hexatrien-1-yl)phenyl]acetic acid Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:8-10-23
  • Hazardous Material Identification: Xi
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